Cas no 1505250-09-8 (1-(6-methylpyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(6-methylpyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1505250-09-8
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 6171715
• PubChem ID: 79529617
• Update Time: 2025-10-19

1-(6-methylpyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine
• AKOS018085320
• 1505250-09-8
• 1-[(6-methylpyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine
• CS-0284362
• EN300-1113686
• 1-((6-Methylpyridin-2-yl)methyl)-1h-1,2,3-triazol-4-amine

• Inchi： 1S/C9H11N5/c1-7-3-2-4-8(11-7)5-14-6-9(10)12-13-14/h2-4,6H,5,10H2,1H3
• InChI Key： SBPWYAJTXQPIEJ-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CC1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(6-methylpyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine

Comprehensive Analysis of 1-(6-methylpyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1505250-09-8)

The compound 1-(6-methylpyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1505250-09-8) is a heterocyclic organic molecule featuring a triazole core linked to a 6-methylpyridine moiety. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of both pyridine and triazole rings enhances its ability to interact with biological targets, making it a promising candidate for drug discovery and material science applications.

Recent studies highlight the growing demand for nitrogen-containing heterocycles like 1-(6-methylpyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine in medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor or antimicrobial agent, aligning with current trends in combating antibiotic resistance. The compound’s CAS No. 1505250-09-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, this compound can be prepared via click chemistry, a popular method for constructing 1,2,3-triazole derivatives. Its amine functional group offers versatility for further derivatization, enabling the development of small-molecule libraries for drug discovery. The 6-methylpyridine segment also contributes to improved solubility and bioavailability, addressing key challenges in lead optimization.

In the context of green chemistry, 1-(6-methylpyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine has garnered attention for its potential in sustainable synthesis. Researchers are exploring catalyst-free and solvent-free routes to produce such compounds, reducing environmental impact. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) principles in chemical industries.

The compound’s physicochemical properties, including logP and pKa, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, a topic frequently queried in AI-driven drug design platforms.

Beyond pharmaceuticals, CAS No. 1505250-09-8 is investigated for applications in material science, such as coordination polymers or fluorescent probes. Its aromatic stacking capability makes it suitable for designing supramolecular architectures, a trending area in nanotechnology.

In summary, 1-(6-methylpyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine exemplifies the convergence of multidisciplinary research. Its structural modularity and diverse applicability ensure its prominence in both academic and industrial settings, answering pressing questions in life sciences and advanced materials.